3,4-Dichloroaniline
Cat. No. B118046
:
95-76-1
M. Wt: 162.01 g/mol
InChI Key: SDYWXFYBZPNOFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04960936
Procedure details
48.0 g of 1,2-dichloro-4-nitrobenzene, 2 g of Raney nickel (60%, aqueous), 1.5 g of formamidine acetate and 120 ml of methanol are introduced in an autoclave equipped with gas introduction stirrer. The air in the autoclave is then displaced by nitrogen and then by hydrogen. The hydrogenation is carried out at a pressure of 12 bar and a temperature of 80° C. The hydrogenation time is 1 hour. 1,2-Dichloro-4-aminobenzene, 99.7% pure (analysed by gas chromatography), is obtained in quantitative yield.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-])=O)=[CH:4][C:3]=1[Cl:11].C(O)(=O)C.C(N)=N.[H][H]>[Ni].CO>[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([NH2:8])=[CH:4][C:3]=1[Cl:11] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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48 g
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Type
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reactant
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Smiles
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ClC1=C(C=C(C=C1)[N+](=O)[O-])Cl
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Name
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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C(C)(=O)O.C(=N)N
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Name
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Quantity
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2 g
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Type
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catalyst
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Smiles
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[Ni]
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Name
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Quantity
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120 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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equipped with gas introduction stirrer
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CUSTOM
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Type
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CUSTOM
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Details
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a temperature of 80° C
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
